Cas no 96422-53-6 (2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)-)

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- structure
96422-53-6 structure
Product Name:2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)-
CAS No:96422-53-6
Molecular Formula:C15H16O5
Molecular Weight:276.284544944763
MDL:MFCD23103605
CID:815551
PubChem ID:126414

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Properties

Names and Identifiers

    • 2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)-
    • Goniodiol 7-acetate
    • [ "" ]
    • (6R)-6-[(1R,2R)-1-(Acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-2H-pyran-2-one (ACI)
    • 2H-Pyran-2-one, 6-[1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, [6S-[6R*(1R*,2R*)]]- (ZCI)
    • (+)-Goniodiol 7-acetate
    • (+)-Goniodiol monoacetate
    • 7-Acetylgoniodiol
    • Goniodiol 7-monoacetate
    • Goniodiol monoacetate
    • DTXSID30914520
    • CHEMBL454527
    • 96422-53-6
    • Goniodiol-7-monoacetate
    • AKOS032948914
    • FS-9449
    • 2H-Pyran-2-one, 6-(1-(acetyloxy)-2-hydroxy-2-phenylethyl)-5,6-dihydro-, (6R-(6R*(1R*,2R*)))-
    • (7,8-Dihydro-7-acetoxy-8-hydroxystyryl)-5,6-dihydro-2-pyrone
    • 2-Hydroxy-1-(6-oxo-3,6-dihydro-2H-pyran-2-yl)-2-phenylethyl acetate
    • [(1R,2R)-2-hydroxy-1-[(2R)-6-oxo-2,3-dihydropyran-2-yl]-2-phenylethyl] acetate
    • [S,(+)]-6BETA-[(1S,2S)-1-ACETYLOXY-2-HYDROXY-2-PHENYLETHYL]-5,6-DIHYDRO-2H-PYRAN-2-ONE
    • (1R,2R)-2-HYDROXY-1-[(2R)-6-OXO-2,3-DIHYDROPYRAN-2-YL]-2-PHENYLETHYL ACETATE
    • MDL： MFCD23103605
    • InChIKey： ZBNYDADZMLZTAX-YUELXQCFSA-N
    • Inchi： 1S/C15H16O5/c1-10(16)19-15(12-8-5-9-13(17)20-12)14(18)11-6-3-2-4-7-11/h2-7,9,12,14-15,18H,8H2,1H3/t12-,14-,15+/m1/s1
    • SMILES： [C@@H]([C@H]1CC=CC(=O)O1)(OC(=O)C)[C@@H](C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 276.09977361g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 276.09977361g/mol
  • Heavy Atom Count: 20
  • Complexity: 384
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Boiling Point: 433.2±28.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C
  • Flash Point: 215.8±24.0 °C
  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Cooke Chemical
M2776735-1mg
Goniodiol7-acetate
 96422-53-6 95%
1mg
 RMB 1216.00 2025-02-20
TargetMol Chemicals
TN4157-5 mg
Goniodiol 7-acetate
 96422-53-6 98%
5mg
 ￥ 3,330
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
G98230-5mg
Goniodiol 7-acetate
 96422-53-6 ,HPLC≥98%
5mg
 ¥3438.0 2023-09-07

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Synthesis

Synthetic Circuit 1

473980-95-9 473980-95-9
96422-53-6 96422-53-6
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
Reference
A short and general approach to the synthesis of styryllactones: (+)-Goniodiol, its acetates and β-trifluoromethyl derivative, (+)-7-epi-Goniodiol and (+)-9-deoxygoniopypyrone
Chen, Jian; Lin, Guo-Qiang; Wang, Zhi-Min; Liu, Han-Quan, Synlett, 2002, (8), 1265-1268

Synthetic Circuit 2

96422-53-6 96422-53-6
Reaction Conditions
Reference
Enantioselective synthesis of (+)-goniodiol and of its naturally occurring acetylated analogs
Surivet, Jean-Philippe; Gore, Jacques; Vatele, Jean-Michel, Tetrahedron, 1996, 52(47), 14877-14890

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Raw materials

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Preparation Products

2H-Pyran-2-one,6-[(1R,2R)-1-(acetyloxy)-2-hydroxy-2-phenylethyl]-5,6-dihydro-, (6R)- Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:96422-53-6)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:96422-53-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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